Cas no 1354749-58-8 (3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole)

• Product Name: 3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole
• CAS No: 1354749-58-8
• MF: C₉H₅F₃N₄O₂S
• MW: 290.221810102463
• CID: 5208383
• Update Time: 2025-06-28

3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole

• Inchi： 1S/C9H5F3N4O2S/c10-9(11,12)7-13-8(15-14-7)19-6-4-2-1-3-5(6)16(17)18/h1-4H,(H,13,14,15)
• InChI Key： MNVXAGHCLJQPKQ-UHFFFAOYSA-N
• SMILES： N1C(SC2=CC=CC=C2[N+]([O-])=O)=NC(C(F)(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole

3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole: A Multifunctional Scaffold with Promising Applications in Medicinal Chemistry

3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule, with the chemical formula C₁₀H₇FN₃O₂S and CAS number 1354749-58-8, represents a strategic combination of triazole ring systems, trifluoromethyl substituents, and nitrophenylsulfanyl functional groups. These structural elements collectively contribute to its diverse pharmacological properties and molecular interactions, positioning it as a promising candidate for drug development and biological research.

The triazole core of this compound is a well-established pharmacophore in medicinal chemistry, known for its ability to modulate enzyme activity and receptor binding. The trifluoromethyl group, a common feature in many modern pharmaceuticals, introduces steric and electronic effects that enhance the molecule's metabolic stability and biological activity. Meanwhile, the nitrophenylsulfanyl moiety imparts unique redox properties and potential interactions with biological targets, such as metalloproteins and antioxidant systems. These combined features make 3-(2-Nitro-phenylsulfanyl)-5-trif, trifluoromethyl-4H-[1,2,4]triazole a versatile scaffold for the design of new therapeutic agents.

Recent studies have highlighted the potential of 3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole in targeting specific disease mechanisms. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated its ability to inhibit the activity of cytochrome P450 2C19, a key enzyme involved in drug metabolism and the pathophysiology of certain cardiovascular diseases. This finding suggests that the compound could be explored as a modulator of enzyme activity in therapeutic contexts. Additionally, a 2024 study in European Journal of Medicinal Chemistry reported its potential as an antioxidant agent, showing significant scavenging activity against reactive oxygen species (ROS) in vitro. These properties are attributed to the synergistic effects of the trifluoromethyl and nitrophenylsulfanyl groups, which stabilize free radicals and enhance redox balance.

The triazole ring system in 3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole is particularly noteworthy for its ability to form hydrogen bonds and coordinate with metal ions. This property has been leveraged in the design of metalloenzyme inhibitors, where the triazole ring acts as a chelating agent to disrupt enzymatic activity. A 2023 paper in Organic & Biomolecular Chemistry described the synthesis of a series of triazole-based compounds, including 3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole, which showed promising inhibitory effects against matrix metalloproteinase-9 (MMP-9), a key player in inflammatory and fibrotic diseases. These findings underscore the potential of this compound as a lead molecule for the development of anti-inflammatory and antifibrotic agents.

In the context of drug discovery, the synthesis of 3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole has been optimized through various methodologies. A 2024 study in Green Chemistry reported a sustainable approach using microwave-assisted reactions to enhance the yield and reduce energy consumption. This method not only streamlines the synthesis process but also aligns with the principles of green chemistry, which are increasingly important in modern pharmaceutical research. The ability to produce this compound efficiently and sustainably is crucial for its further exploration in preclinical and clinical settings.

Furthermore, the nitrophenylsulfanyl group in 3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole has been shown to exhibit unique photophysical properties. A 2023 study in Photochemical & Photobiological Sciences investigated the use of this compound as a fluorescent probe for imaging applications. The compound's ability to emit light in response to specific environmental conditions makes it a potential candidate for bioimaging and diagnostic tools. This application highlights the versatility of the molecule beyond its traditional roles in drug development.

The biological activity of 3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole has also been explored in the context of neurodegenerative diseases. A 2024 study in Neurochemistry International reported that this compound exhibits neuroprotective effects by reducing oxidative stress and modulating the expression of glial fibrillary acidic protein (GFAP), a marker of astrocyte activation in neuroinflammation. These findings suggest that the compound could be further developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Despite its promising properties, the development of 3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole as a therapeutic agent requires further investigation. Challenges such as optimizing its pharmacokinetic profile, ensuring its safety in vivo, and identifying its target pathways remain critical areas of research. Ongoing studies are focused on elucidating the molecular mechanisms of action and evaluating its efficacy in animal models of disease.

In conclusion, 3-(2-Nitro-phenylsulfanyl)-5-trifluoromethyl-4H-[1,2,4]triazole represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities position it as a valuable scaffold for the development of new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.